Cas no 14548-01-7 (Phenanthridine, 5-oxide)

Phenanthridine, 5-oxide structure

Product Name:Phenanthridine, 5-oxide

CAS No:14548-01-7

Molecular Formula:C₁₃H₉NO

Molecular Weight:195.21666

CID:159186

PubChem ID:26728

Phenanthridine, 5-oxide Properties

Names and Identifiers

- Phenanthridine, 5-oxide
- 5-oxidophenanthridin-5-ium
- 3,4-benzoquinoline N-oxide
- 9-aza-phenanthrene N-oxide
- AC1L1BRN
- CTK0H7053
- NSC263827
- Phenanthridin-5-oxid
- Phenanthridine N-oxide
- Phenanthridin-N-oxid
- SureCN4782479
- PHENANTHRIDINE5-OXIDE
- NSC-263827
- 14548-01-7
- Phenanthridine, 5-oxide (8CI)(9CI)
- 42DVV3F9BB
- DTXSID90163052
- Phenanthridine 5-oxide
- SCHEMBL4782479
- NSC 263827
- InChIKey： BSGIEESBTVXEOH-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H9NO/c15-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14/h1-9H
- SMILES： C1C2=C([N+]([O-])=CC3C2=CC=CC=3)C=CC=1

Computed Properties

Exact Mass: 195.06847
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 195.068414
Heavy Atom Count: 15
Complexity: 231
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 25.5

Experimental Properties

LogP: 3.42150
PSA: 26.94
Refractive Index: 1.645
Boiling Point: 408.9°Cat760mmHg
Flash Point: 201.1°C
Density: 1.18

Phenanthridine, 5-oxide Related Literature

1. Synthesis of heteroaromatic trifluoromethyl ethers with trifluoromethyl triflate as the source of the trifluoromethoxy group

Qing-Wei Zhang,John F. Hartwig Chem. Commun. 2018 54 10124
2. Group migration in the photolysis of 6-substituted phenanthridine 5-oxides

Edward C. Taylor,Gavin G. Spence Chem. Commun. (London) 1966 767b
3. Further studies on the photochemical reactions of 6-substituted phenanthridine 5-oxides

Edward C. Taylor,Gavin G. Spence Chem. Commun. (London) 1968 1037
4. Catalyst-free synthesis of quinoline-enols through coupling between heterocyclic N-oxides and CF3-ynones under mild conditions

Zhenbang Chang,Saisai Zhang,Yinpeng Wang,Heng-Ying Xiong,Guangwu Zhang Org. Chem. Front. 2022 9 6200
5. Addition reactions of heterocyclic compounds. Part XXVIII. The synthesis of phenanthridinium-5-vinyloxides and pyrrolo[1,2-f]phenanthridines

R. M. Acheson,A. S. Bailey,I. A. Selby J. Chem. Soc. C 1967 2066
6. Addition reactions of heterocyclic compounds. Part LIV. Rotational isomerism of 6-aralkyl-5-oxidovinylphenanthridiniums: an investigation by variable temperature nuclear magnetic resonance spectroscopy

R. Morrin Acheson,Ian A. Selby J. Chem. Soc. Perkin Trans. 1 1974 423
7. Addition reactions of heterocyclic compounds. Part XLIII. Rotational isomerism of 5-oxidovinylphenanthridiniums: an investigation by variable temperature nuclear magnetic resonance spectroscopy

R. M. Acheson,I. A. Selby J. Chem. Soc. C 1971 691
8. Phenanthridine 5-oxides with acetylenic ester and the preparation of dibenzo[e,g]indolizine

R. M. Acheson,A. S. Bailey,I. A. Selby Chem. Commun. (London) 1966 835a
9. Keten. Part V. The reaction of dimethylketen with heteroaromatic N-oxides

R. N. Pratt,G. A. Taylor J. Chem. Soc. C 1968 1653
10. Medium and substituent effects on the photochemistry of phenanthridine N-oxides. Is an intermediate of diradical character involved in the photorearrangement of heterocyclic N-oxides?

Angelo Albini,Elisa Fasani,Valeria Frattini J. Chem. Soc. Perkin Trans. 2 1988 235

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